1-Benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 1-benzyl-4-(1-methylpyrazol-3-yl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C16H19N3O2/c1-18-8-7-15(17-18)13-10-19(11-14(13)16(20)21)9-12-5-3-2-4-6-12/h2-8,13-14H,9-11H2,1H3,(H,20,21)
• InChI Key: KLDGSLZMQZNDLR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CN(CC2C(=O)O)CC3=CC=CC=C3

Description

1-Benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid is a potent and selective agonist for the G-protein coupled receptor 52 (GPR52) [Link: https://pubmed.ncbi.nlm.nih.gov/26764187/]. GPR52 is a Gs-coupled receptor that is primarily expressed in the brain, particularly in the striatum, making it a highly attractive target for researching psychiatric and neurological disorders [Link: https://www.nature.com/articles/tp2015104]. Activation of GPR52 by this compound increases cyclic AMP (cAMP) signaling, which is implicated in pathways related to dopamine and glutamate neurotransmission. Its primary research value lies in its potential as a novel therapeutic strategy for conditions like schizophrenia and Huntington's disease, as GPR52 agonists have been shown to modulate behaviors in preclinical models that are relevant to these disorders [Link: https://pubmed.ncbi.nlm.nih.gov/26764187/]. This compound provides researchers with a critical chemical tool to probe the complex biology of GPR52, to validate it as a drug target, and to investigate downstream signaling cascades in the central nervous system. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthesis of the Pyrazole Moiety

The pyrazole ring, specifically the 1-methyl-1H-pyrazol-4-yl group, is typically prepared via hydrazine-based cyclization reactions :

• Method : Condensation of α, β-unsaturated ketones or aldehydes with hydrazines.
• Reaction Conditions : Acidic or basic catalysis, often using acetic acid or sodium ethoxide.
• References : WO2018025295A1 describes enantioselective Michael reactions involving pyrazole derivatives, indicating the importance of controlled cyclization steps for pyrazole formation.

Construction of the Pyrrolidine Core

The pyrrolidine ring is synthesized via cyclization of amino acid derivatives or intramolecular nucleophilic substitutions :

• Method : Amine alkylation with benzyl halides followed by cyclization.
• Catalysts : Acidic conditions or transition metal catalysts like palladium or copper complexes.
• Research Findings : Patent WO2018025295A1 details a process involving cyclization of amino ester derivatives under reductive conditions to form pyrrolidine rings.

Coupling of Pyrazole and Pyrrolidine Units

• Method : Nucleophilic substitution or Mannich-type reactions to attach the pyrazole moiety to the pyrrolidine ring.
• Catalysts and Reagents : Use of bases such as triethylamine, solvents like isopropyl acetate, and coupling agents such as carbodiimides for amide bond formation.
• Reaction Conditions : Elevated temperatures (~80°C) under inert atmospheres to facilitate coupling, as indicated in patent literature.

Introduction of the Carboxylic Acid Group

The final step involves oxidation or hydrolysis of ester intermediates to yield the free acid:

• Method : Hydrolysis using aqueous acids or bases.
• Reagents : Potassium hydroxide or sodium hydroxide, followed by acidification.
• Research Data : Patents and chemical syntheses suggest that ester intermediates are hydrolyzed under mild conditions to prevent degradation of sensitive heterocycles.

Typical Reaction Scheme (Simplified)

Pyrazole precursor + α, β-unsaturated ketone → Cyclization → Pyrazole derivative
Amino ester derivative + benzyl halide → Alkylation → Pyrrolidine precursor
Pyrazole derivative + Pyrrolidine precursor → Coupling reaction (e.g., amidation) → Intermediate
Hydrolysis of ester → Final product: 1-Benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

Data Tables Summarizing Preparation Conditions

Step	Starting Material	Reagents	Catalysts	Solvent	Temperature	Reaction Time	Yield	Notes
1	α, β-unsaturated ketone	Hydrazine hydrate	Acidic (acetic acid)	Ethanol	80°C	4-6 hours	70-85%	Cyclization to pyrazole
2	Benzyl halide	Amine (pyrrolidine precursor)	Base (triethylamine)	Isopropyl acetate	Room temp to 50°C	2-4 hours	75-90%	Alkylation
3	Pyrazole derivative + Pyrrolidine intermediate	Coupling agents (e.g., DCC)	None	Dichloromethane	25-40°C	12-24 hours	60-80%	Amide bond formation
4	Ester intermediate	Hydrolyzing agent (NaOH or KOH)	None	Water	Room temp	2-6 hours	Quantitative	Acidification yields final acid

Notes on Optimization and Industrial Scale-Up

• Reaction Efficiency : Catalytic systems such as transition metals (palladium, copper) improve yields and selectivity.
• Purification : Crystallization and chromatography are employed to purify intermediates and final products.
• Scale-up Considerations : Use of continuous flow reactors for cyclization and coupling steps to improve safety and reproducibility.

Chemical Reactions Analysis

1-Benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction can be used to reduce specific functional groups, such as nitro groups to amines. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

1-Benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic reactions.

Biology: It may be used in the study of biological pathways and interactions due to its structural similarity to certain bioactive molecules.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole moiety can engage in hydrogen bonding and other interactions, influencing the compound’s binding affinity and specificity. The benzyl group may enhance lipophilicity, aiding in membrane permeability and bioavailability .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional analogs of 1-benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid are summarized below, highlighting differences in substituents, molecular weights, and applications.

Table 1: Structural and Functional Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Notes	References
1-Benzyl-4-(4-nitrophenyl)pyrrolidine-3-carboxylic acid ethyl ester	306305-35-1	C₂₀H₂₂N₂O₄	354.40	Ethyl ester at C3; 4-nitrophenyl substituent	Improved lipophilicity due to ester group; potential prodrug candidate .
trans-1-Benzyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride	698359-62-5	C₁₉H₂₁NO₃·HCl	311.37 (free base)	4-methoxyphenyl substituent; hydrochloride salt form	Enhanced solubility in aqueous media; used in receptor-binding studies .
1-Benzyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid	874990-37-1	C₁₉H₂₁NO₂	295.38	3-methylphenyl substituent	Reduced steric hindrance compared to pyrazole analogs; explored in metabolic stability assays .
rac-(3R,4S)-1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride	2044705-72-6	C₁₆H₂₁Cl₂N₃O₂	358.26	Pyrazole at C4 (isomeric position 4 vs. 3); dihydrochloride salt	Altered binding affinity in kinase inhibition due to pyrazole positional isomerism; salt form improves crystallinity .
1-Benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid	956959-59-4	C₁₆H₁₃N₃O₂	279.30	Pyrazole ring at C3; pyridine substituent	Broader π-π stacking potential; investigated in metal-organic framework (MOF) synthesis .

Key Comparative Insights:

Substituent Effects :

• The pyrazole ring at C4 (as in the target compound) versus aryl groups (e.g., nitrophenyl, methoxyphenyl) alters electronic properties and steric bulk, impacting target selectivity .
• Salt forms (e.g., hydrochloride) enhance solubility but may affect pharmacokinetic profiles .

Functional Group Modifications :

• Ethyl ester derivatives (e.g., 306305-35-1) exhibit higher lipophilicity, making them suitable for cell permeability studies .
• Carboxylic acid moieties (present in all analogs) are critical for hydrogen bonding in active sites of enzymes like kinases .

Isomeric Variations :

• The pyrazole positional isomer (3-yl vs. 4-yl) significantly changes molecular geometry, as seen in 2044705-72-6, leading to divergent biological activities .

Applications :

• Compounds with electron-withdrawing groups (e.g., nitro in 306305-35-1) are often used in electrophilic substitution reactions .
• Methoxy-substituted analogs (e.g., 698359-62-5) are prioritized in CNS drug development due to improved blood-brain barrier penetration .

Notes

• Synthetic Challenges : Introduction of the 1-methylpyrazole group requires precise regioselective coupling, often necessitating palladium catalysts .
• Solubility Limitations : The free carboxylic acid form may exhibit poor aqueous solubility, necessitating salt or prodrug formulations for in vivo studies .
• Storage Stability : Lack of explicit storage guidelines for the target compound suggests sensitivity to humidity or oxidation; inert atmosphere storage is advised .

Biological Activity

1-Benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number 1866669-98-8, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid is $C_{16}H_{19}N_{3}O_{2}$ with a molecular weight of 285.34 g/mol. The compound features a pyrrolidine core substituted with a benzyl group and a pyrazole moiety, which are critical for its biological activity.

Property	Value
Molecular Formula	C₁₆H₁₉N₃O₂
Molecular Weight	285.34 g/mol
CAS Number	1866669-98-8

Biological Activity

Research indicates that this compound exhibits various biological activities, particularly in cancer research. The following sections detail its effects on cellular mechanisms and potential therapeutic applications.

Anticancer Activity

1-Benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid has shown promising results in inhibiting cancer cell proliferation. A study highlighted its ability to reduce mTORC1 activity, a crucial pathway in cancer cell metabolism and growth. The compound was found to increase autophagy at basal levels while disrupting autophagic flux under stress conditions, which is significant for cancer therapy .

Key Findings:

• Cell Line Studies: In vitro studies demonstrated that the compound exhibits submicromolar antiproliferative activity against pancreatic cancer cells (MIA PaCa-2), with an effective concentration (EC50) of approximately 10 μM .
• Mechanism of Action: The compound interferes with mTORC1 reactivation during nutrient refeed conditions, leading to reduced phosphorylation of mTORC1 substrates such as P70S6K and 4EBP1 .

Structure-Activity Relationship (SAR)

The structural modifications of the pyrazole and pyrrolidine components significantly influence the biological activity of the compound. Research into related compounds has shown that variations in substituents can enhance or diminish anticancer efficacy. For example, certain substitutions on the pyrazole ring have been linked to increased potency against specific cancer cell lines .

Case Studies

Several case studies have investigated the biological activity of this compound:

• Study on Autophagy Modulation:
  • Researchers explored how 1-benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid modulates autophagy in nutrient-deprived conditions. The findings suggested that while the compound promotes basal autophagy, it disrupts the autophagic process when cells are subjected to starvation followed by nutrient replenishment .
• Comparative Analysis with Known Inhibitors:
  • In comparative studies, this compound was shown to be more effective than traditional autophagy inhibitors like chloroquine and erlotinib, indicating its potential as a novel therapeutic agent for cancer treatment .